5,6-dihydroxyindole-2-carboxylic acid oxidase (alt. ORF)
Description
5,6-dihydroxyindole-2-carboxylic acid oxidase
Scientific Research Applications
Oxidative Polymerization and Melanin Biosynthesis
5,6-Dihydroxyindole-2-carboxylic acid (DHICA) is crucial in the biosynthesis of eumelanins, a type of melanin. A study by (Pezzella et al., 1996) provides insights into the oxidative polymerization of DHICA, revealing a complex mode of polymerization that influences the chemical constitution of natural and synthetic eumelanins.
Density Functional Calculations and Molecular Properties
(Powell, 2004) conducted first principles density functional calculations on DHICA, indicating significant effects of carboxylation on the physical properties of these molecules, which are critical for understanding the biosynthesis and properties of eumelanins.
Synthesis of Eumelanin-Inspired Small Molecules
The study by (Aebly et al., 2018) explores the synthesis of DHICA-inspired small molecules, highlighting the emerging biological roles of dihydroxyindoles beyond melanin and their potential applications in various fields.
Comparative Enzymatic Oxidation Studies
Research by (D’Ischia et al., 1991) compares the oxidative polymerization of DHICA by different enzymes, suggesting alternative or additional roles for enzymes like peroxidase in melanin biosynthesis.
Exploring the Role in Melanogenesis
A study by (Jiménez‐Cervantes et al., 1994) investigates the enzymatic mechanisms involved in the incorporation of DHICA into the melanin polymer, revealing significant roles of specific tyrosinase-related proteins in melanogenesis.
Antioxidant Properties of Melanin Pigments
The work by (Blarzino et al., 1999) examines the antioxidant properties of melanin pigments derived from DHICA, providing insights into the health-related applications of these compounds.
Melanin-related Metabolites and Melanoma
(Wakamatsu & Ito, 1988) focus on the preparation of DHICA and its derivatives, which are significant in understanding melanoma and developing related treatments.
Biased Agonism in Pharmacology
Research by (Deng & Fang, 2012) on DHICA analogues as GPR35 agonists highlights the potential of DHICA derivatives in pharmacological applications, particularly in drug discovery.
Cosmetic and Healthcare Applications
The study by (Panzella et al., 2018) delves into the use of DHICA in cosmetic and healthcare products, emphasizing its unique chemistry and potential in innovative applications like hair dyeing systems.
properties
sequence |
MSLQRQFLR |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
5,6-dihydroxyindole-2-carboxylic acid oxidase (alt. ORF) |
Origin of Product |
United States |
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